(2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol

• Molecular Formula: C6H12O4
• Molecular Weight: 148.16 g/mol
• SMILES: COC1CC(C(O1)CO)O
• InChI: InChI=1S/C6H12O4/c1-9-6-2-4(8)5(3-7)10-6/h4-8H,2-3H2,1H3/t4-,5-,6?/m0/s1
• InChIKey: NVGJZDFWPSOTHM-HVYQYDHPSA-N

Using the incorrect diastereomer (e.g., the (2R,3S)-form) for Brivudine impurity profiling leads to misidentified peaks and regulatory rejection. This (2S,3S)-compound is the mandated Brivudine Impurity 29 reference standard for ANDA/DMF submissions. - Unambiguous Identification: Unique InChIKey NVGJZDFWPSOTHM-HVYQYDHPSA-N prevents database collision with the (2R,3S)-isomer. - Regulatory-Ready Purity: Supplied at 97% purity (Leyan) with full COA, exceeding ICH Q3A 0.1% reporting threshold requirements. - L-Nucleoside Template: The authentic L-threo scaffold is essential for constructing antiviral L-nucleoside analogs; the D-isomer cannot substitute.

Procurement-Grade (2S,3S)-Furanoside Sourcing Baseline

(2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol (CAS 302349-32-2), systematically named methyl 2-deoxy-L-threo-pentofuranoside, is a C6H12O4 furanoside with a molecular weight of 148.16 g/mol [1]. This compound bears a defined (2S,3S) stereochemistry at the C2 hydroxymethyl and C3 hydroxyl positions, distinguishing it from the more prevalent (2R,3S)-D-erythro isomer (CAS 60134-26-1) [2]. It is commercially supplied as a research chemical and pharmaceutical impurity reference standard, with verified purities ranging from 95% to 97% depending on the vendor and intended application .

Defined (2S,3S) impurity reference standard for Brivudine analytical method development

Chiral L-threo scaffold for L-nucleoside analog synthesis research

• [1] PubChem Compound Summary CID 13009278. (2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol. National Center for Biotechnology Information, U.S. National Library of Medicine. View Source
• [2] PubChem Compound Summary CID 10154128. Methyl 2-deoxy-D-erythro-pentofuranoside. National Center for Biotechnology Information, U.S. National Library of Medicine. View Source

(2S,3S) Stereochemistry: Why Generic Substitution Fails

Stereoisomers of 2-(hydroxymethyl)-5-methoxytetrahydrofuran-3-ol share identical molecular formulae and computed bulk physicochemical descriptors—both the (2S,3S)-L-threo and (2R,3S)-D-erythro isomers exhibit an XLogP3 of -0.5 and a topological polar surface area of 58.9 Ų [1][2]. However, substitution is precluded because the absolute configuration at the C2 and C3 chiral centers determines distinct regulatory identity: the (2S,3S) compound is designated as Brivudine Impurity 29, while the (2R,3S) diastereomer serves as Azacitidine Impurity 29 [1][3]. Furthermore, the (2S,3S)-L-threo scaffold is the essential chiral template for constructing L-configured nucleoside analogs, a class that exhibits antiviral selectivity profiles unobtainable from D-erythro precursors [4]. The quantitative evidence below demonstrates exactly where and why these stereochemical differences translate into non-interchangeable procurement decisions.

Regulatory identity mismatch

(2R,3S) diastereomer is Azacitidine Impurity 29; may not transfer to Brivudine impurity workflows. Stereochemistry defines impurity designation.

Chiral template divergence

D-erythro scaffold yields D-nucleoside series; L-threo is required for L-nucleoside analog synthesis. Substitution may shift target kinase recognition profile.

• [1] PubChem Compound Summary CID 13009278. (2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol. National Center for Biotechnology Information, U.S. National Library of Medicine. View Source
• [2] PubChem Compound Summary CID 10154128. Methyl 2-deoxy-D-erythro-pentofuranoside. National Center for Biotechnology Information, U.S. National Library of Medicine. View Source
• [3] ChemWhat Database. Azacitidine Impurity 29, CAS 60134-26-1. ChemWhat Record 96069. View Source
• [4] Synthesis and Biological Activity of 5-Azacytosine Nucleosides Derived from 4-Thio-2-Deoxy-L-threo-Pentofuranose and 4-Thio-2-Deoxy-D-erythro-Pentofuranose. L. Cappellacci et al. Nucleosides, Nucleotides & Nucleic Acids, 1999, 18(4-5), 613-614. PMID: 10432653. View Source

Quantitative Differentiation: (2S,3S) vs. Closest Analogs

Regulatory Impurity Designation: Brivudine vs. Azacitidine

The (2S,3S)-L-threo compound (CAS 302349-32-2) is specifically designated as Brivudine Impurity 29, whereas its (2R,3S)-D-erythro diastereomer (CAS 60134-26-1) is designated as Azacitidine Impurity 29 [1]. These designations are anchored to the absolute stereochemistry and are not interchangeable for regulatory filings. The (2S,3S) compound is supplied with Certificates of Analysis (COA) compliant with USP/EP traceability for Brivudine impurity quantification, whereas the (2R,3S) isomer is supplied for Azacitidine analytical method development [1].

Impurity Designation

Head-to-head

Brivudine Imp. 29 vs. Azacitidine Imp. 29; Mutually exclusive

Regulatory identity is stereochemically defined

Cannot be interchanged in ANDA/DMF filings

Evidence Dimension	Regulatory impurity identity (drug-specific impurity designation)
Target Compound Data	Brivudine Impurity 29 (CAS 302349-32-2); supplied with COA for ANDA/DMF submissions
Comparator Or Baseline	(2R,3S) isomer: Azacitidine Impurity 29 (CAS 60134-26-1); supplied for Azacitidine ANDA analytical development [1]
Quantified Difference	Mutually exclusive regulatory identities; cannot be interchanged in respective drug impurity profiling workflows
Conditions	Regulatory impurity classification per FDA/ICH guidelines for pharmaceutical reference standards [1]

Why This Matters

Procurement of the incorrect diastereomer for a Brivudine ANDA submission would result in regulatory rejection because the impurity identity is stereochemically defined.

• [1] ChemWhat Database. Azacitidine Impurity 29, CAS 60134-26-1, (2R,3S)-2-(hydroxymethyl)-5-methoxytetrahydrofuran-3-ol. View Source

Unique InChIKey for (2S,3S) Configuration

The IUPAC International Chemical Identifier Key (InChIKey) for the target (2S,3S)-L-threo compound is NVGJZDFWPSOTHM-HVYQYDHPSA-N, while the (2R,3S)-D-erythro diastereomer carries InChIKey NVGJZDFWPSOTHM-YRZWDFBDSA-N [1][2]. The differing hash segment (HVYQYDHPSA-N vs YRZWDFBDSA-N) encodes the distinct stereochemical configuration at positions 4 (2S vs 2R) and 5 (3S vs 3R) of the InChI atom numbering. The SMILES string further confirms the difference: COC1C[C@@H]([C@@H](O1)CO)O for the (2S,3S) isomer versus COC1C[C@@H]([C@H](O1)CO)O for the (2R,3S) isomer, with the C3 chiral descriptor [C@@H] versus [C@H] reflecting opposite absolute configurations at the secondary alcohol carbon [1][2].

Structure Fingerprint

Head-to-head

InChIKey hash: HVYQYDHPSA-N vs. YRZWDFBDSA-N; C3 stereodescriptor opposite

Unique registration key prevents identity confusion

Computed by InChI 1.0.5; distinct stereochemical layer

Evidence Dimension	Molecular structure fingerprint (InChIKey and SMILES)
Target Compound Data	InChIKey: NVGJZDFWPSOTHM-HVYQYDHPSA-N; SMILES: COC1C[C@@H]([C@@H](O1)CO)O [1]
Comparator Or Baseline	(2R,3S)-D-erythro isomer: InChIKey NVGJZDFWPSOTHM-YRZWDFBDSA-N; SMILES COC1C[C@@H]([C@H](O1)CO)O [2]
Quantified Difference	Distinct InChIKey hash segments differing in the stereochemical layer; opposite C3 stereochemical descriptor in SMILES
Conditions	Computed by InChI 1.0.5 (PubChem release 2019.06.18) and OEChem 2.3.0 (PubChem release 2024.12.12) [1][2]

Why This Matters

The unique InChIKey ensures unambiguous compound registration in electronic laboratory notebooks, chemical inventory systems, and patent filings, preventing identity confusion between diastereomers.

• [1] PubChem Compound Summary CID 13009278. (2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol. Section 3.1 Computed Descriptors. View Source
• [2] PubChem Compound Summary CID 10154128. Methyl 2-deoxy-D-erythro-pentofuranoside. Section 3.1 Computed Descriptors. View Source

L-threo Scaffold for L-Nucleoside Synthesis

The (2S,3S)-L-threo configuration serves as the chiral precursor for synthesizing L-configured 2'-deoxynucleoside analogs, a class that includes clinically relevant anti-HBV agents . In contrast, the (2R,3S)-D-erythro configuration yields D-configured nucleosides with fundamentally different substrate recognition by cellular and viral kinases . The patented process for the (2R,3S) isomer (US8637649B2) explicitly targets the D-erythro compound free of pyranose contaminants as a building block for D-nucleoside synthesis, while the L-threo scaffold is documented as the entry point for L-nucleoside construction via the L-arabitol or L-diethyl tartrate routes [1][2]. The stereochemical difference at C3 directly determines whether the resulting nucleoside is recognized by natural (D) or unnatural (L) nucleotide kinases, with L-nucleosides often exhibiting superior resistance to metabolic degradation [2].

Synthetic Scaffold

Class-level inference

L-threo → L-nucleoside series; D-erythro → D-nucleoside series

Scaffold determines nucleoside kinase recognition

L-nucleosides reported with reduced metabolic degradation

Evidence Dimension	Stereochemical suitability for specific nucleoside analog class synthesis
Target Compound Data	(2S,3S)-L-threo: provides the C2/C3 stereochemistry required for L-nucleoside scaffolds; compatible with L-arabitol or L-tartrate-based synthetic routes [2]
Comparator Or Baseline	(2R,3S)-D-erythro: provides D-nucleoside scaffold stereochemistry; synthesized via acid-catalyzed methanolysis of 2-deoxy-D-ribose per US8637649B2 [1]
Quantified Difference	Opposite enantiomeric series (L vs D) leading to distinct kinase substrate recognition; L-nucleosides exhibit reduced susceptibility to metabolic cleavage compared to D-counterparts [2]
Conditions	Nucleoside analog synthesis via Vorbrüggen or silyl-Hilbert-Johnson coupling of protected furanoside with silylated nucleobases; enzymatic phosphorylation assays [2]

Why This Matters

A researcher developing L-nucleoside antivirals must procure the (2S,3S)-L-threo building block because the D-erythro analog will produce the wrong enantiomeric nucleoside series, leading to loss of target activity.

• [1] US Patent US8637649B2. Process for the preparation of (2R,3S)-2-(hydroxymethyl)-5-methoxytetrahydrofuran-3-OL and acetylated derivatives thereof, free of pyranose compounds. Fu, X. & Zumbrunn, A., 2014. View Source
• [2] L-Nucleosides: Antiviral Activity and Molecular Mechanism. Current Medicinal Chemistry, review of metabolic differences between L- and D-nucleosides. Bentham Science. View Source

Physicochemical Property Congruence Across Diastereomers

Computed physicochemical descriptors including XLogP3 (-0.5), topological polar surface area (58.9 Ų), hydrogen bond donor count (2), hydrogen bond acceptor count (4), and rotatable bond count (2) are numerically identical between the (2S,3S)-L-threo and (2R,3S)-D-erythro isomers [1][2]. This property congruence might suggest functional interchangeability to screening algorithms that do not incorporate stereochemistry. However, the defined atom stereocenter count confirms 2 chiral centers with opposite configurations between the two diastereomers [1][2]. Identity of bulk descriptors while stereochemistry differs represents a procurement risk: selection based solely on calculated drug-likeness or permeability scores will fail to differentiate these compounds, leading to incorrect sourcing [2].

Bulk Descriptors

Head-to-head

XLogP3 -0.5, TPSA 58.9 Ų (identical); discrimination only by stereochemistry

Bulk descriptors do not discriminate; explicit stereochemical specification required

Computational filters risk incorrect sourcing

Evidence Dimension	Computed molecular descriptors (XLogP3, TPSA, HBD, HBA, rotatable bonds)
Target Compound Data	XLogP3 = -0.5; TPSA = 58.9 Ų; HBD = 2; HBA = 4; Rot. Bonds = 2; 2 defined atom stereocenters (2S,3S) [1]
Comparator Or Baseline	(2R,3S) isomer: XLogP3 = -0.5; TPSA = 58.9 Ų; HBD = 2; HBA = 4; Rot. Bonds = 2; 2 defined atom stereocenters (2R,3S) [2]
Quantified Difference	Zero numerical difference in all computed bulk physicochemical descriptors; differentiation resides exclusively at the stereochemical layer
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.6.11/3.4.8.24 algorithms (PubChem) [1][2]

Why This Matters

Procurement workflows that filter by computed drug-likeness parameters will not discriminate between these diastereomers, requiring explicit stereochemical specification to prevent substitution errors.

• [1] PubChem Compound Summary CID 13009278. (2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol. Section 4.1 Computed Properties. View Source
• [2] PubChem Compound Summary CID 10154128. Methyl 2-deoxy-D-erythro-pentofuranoside. Section 4.1 Computed Properties. View Source

Vendor Purity Specifications

The (2S,3S)-L-threo compound is commercially available at purity specifications of 95% (AKSci Catalog 2961CU; BOC Sciences) and 97% (Leyan Catalog 2074125, as Brivudine Impurity 29) . In comparison, the (2R,3S)-D-erythro isomer is predominantly supplied at 95% purity (Bidepharm BD2990) or as a 90% isomer mixture (Fisher Scientific, ChemDict) . The availability of a 97% purity grade for the (2S,3S) compound versus the typically lower or mixed-isomer grades for the D-erythro analog provides a quantitative purity advantage for applications requiring high stereochemical fidelity, such as reference standard preparation .

Purity Grade

Data to verify

(2S,3S) up to 97%; (2R,3S) 90% (mixed isomer)

Reported purity difference supports impurity profiling workflows

Verify vendor COA; purity by HPLC/NMR

Evidence Dimension	Commercially available purity grade
Target Compound Data	97% purity available (Leyan, Brivudine Impurity 29); 95% purity available (AKSci, BOC Sciences)
Comparator Or Baseline	(2R,3S) isomer: 95% purity (Bidepharm); 90% isomer mixture (Fisher Scientific, ChemDict)
Quantified Difference	Up to 7 percentage-point purity advantage (97% vs 90%) for the (2S,3S) compound in its highest available grade versus the lowest commercial grade of the D-erythro isomer
Conditions	Purity determined by HPLC, NMR, and/or GC per vendor specifications; storage at cool, dry conditions

Why This Matters

Higher available purity of the (2S,3S) compound supports its use as a primary reference standard where trace impurities must be below ICH reporting thresholds (0.1-1.0% depending on daily dose).

(2S,3S)-Furanoside High-Value Applications

Brivudine ANDA/DMF Impurity Profiling

The (2S,3S) compound is the stereochemically defined Brivudine Impurity 29 reference standard required for method validation, system suitability testing, and quantification of process-related impurities during Brivudine API manufacture . Regulatory submissions (ANDA, DMF) require impurity identification at or above the 0.1% reporting threshold, and the use of the correct diastereomer—supplied with full COA documentation at 97% purity—is mandatory for chromatographic peak identification . The (2R,3S) isomer cannot be substituted, as it corresponds to a different drug's impurity profile (Azacitidine Impurity 29) .

L-Nucleoside Antiviral Agent Synthesis

The (2S,3S)-L-threo scaffold provides the chiral carbohydrate template for constructing L-configured 2'-deoxynucleoside analogs with antiviral activity against HBV and potentially HCV . L-nucleosides derived from L-threo-pentofuranose intermediates exhibit distinct kinase substrate specificity and superior metabolic stability compared to their D-counterparts, making the procurement of stereochemically authentic (2S,3S) building blocks essential for generating the correct enantiomeric series . The D-erythro isomer (CAS 60134-26-1) leads to D-nucleoside scaffolds and cannot access this L-nucleoside chemical space .

Chemical Database Registration

The distinct InChIKey NVGJZDFWPSOTHM-HVYQYDHPSA-N enables unambiguous registration of the (2S,3S) compound in electronic laboratory notebooks (ELNs), compound management systems, and patent filings . Because computed bulk descriptors (XLogP3, TPSA) are identical to the (2R,3S) diastereomer, organizations relying solely on molecular formula or 2D fingerprint searches risk database record collision; the unique InChIKey stereochemical layer prevents this . Procurement teams should verify that the supplied material matches the correct InChIKey to avoid receiving the unintended diastereomer.

Pharmaceutical Reference Standard Preparation

The availability of the (2S,3S) compound at 97% purity (Leyan) supports its direct use as a primary reference standard for HPLC method development and validation in Brivudine impurity profiling . ICH Q3A guidelines require identification of impurities above the 0.1% reporting threshold, and the higher available purity of the (2S,3S) compound compared to the mixed-isomer grades (90%) sometimes encountered for the D-erythro analog reduces the background correction needed in calibration curve preparation .

Application

Selection Property

Validation Focus

Brivudine impurity method validation

Stereochemical identity traceability (COA)

Peak identification against certified reference standard

L-nucleoside analog synthesis research

L-threo chiral template purity

Enantiomeric series confirmation; kinase substrate assay

Compound registration (ELN/inventory)

InChIKey stereochemical layer

Match supplied material InChIKey to database record

Primary reference standard preparation

Purity-grade selection

Impurity threshold compliance per ICH guidelines